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Compound of Interest

Compound Name: Bananin

Cat. No.: B12415578 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the in vivo delivery of Bananin is limited in publicly

available literature. The following protocols and notes are based on published research on

closely related adamantane derivatives and the known in vitro mechanism of action of

Bananin. These should be regarded as starting points for study design and optimization.

Introduction
Bananin is an adamantane-derived compound that has demonstrated potent in vitro inhibitory

activity against the SARS Coronavirus (SCV) helicase.[1][2][3] It acts as an allosteric inhibitor

of the helicase's ATPase and helicase activities, which are crucial for viral replication.[4][5]

Specifically, Bananin is thought to bind to a hydrophilic surface pocket on the helicase, and

mutations in this region, such as S259L, have been shown to confer resistance.[6][7] While in

vitro data is promising, with an EC50 of less than 10 µM and a CC50 of over 300 µM in a cell

culture system, in vivo studies are necessary to evaluate its therapeutic potential.[1][2]

This document provides proposed protocols for the delivery of Bananin in animal models,

drawing from established methodologies for other adamantane derivatives with antiviral

properties.
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Bananin's primary antiviral mechanism is the inhibition of the SARS-CoV non-structural protein

13 (nsp13), a helicase essential for viral RNA replication. It inhibits both the ATPase and

helicase activities of this enzyme.[1][8]
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Caption: Proposed mechanism of Bananin's antiviral action.

Data Presentation: Delivery of Adamantane
Derivatives in Animal Models
Due to the lack of specific in vivo data for Bananin, the following table summarizes the

administration routes and dosages used for other adamantane derivatives in antiviral studies.

This information can serve as a valuable reference for designing initial Bananin efficacy

studies.

Compound
Animal
Model

Administrat
ion Route

Dosage
Study
Outcome

Reference

Amantadine BALB/c mice
Intraperitonea

l (i.p.)
Not specified

No significant

antiviral effect

against

SARS-CoV-2.

[9]

Rimantadine BALB/c mice
Intraperitonea

l (i.p.)
Not specified

No significant

antiviral effect

against

SARS-CoV-2.

[9]

Rimantadine

Golden

Syrian

hamsters

Not specified Not specified

Mild but

significant

antiviral effect

against

SARS-CoV-2.

[9]

Novel

Aminoadama

ntane

Derivative

BALB/cJ

mice

Intraperitonea

l (i.p.)

Not specified

(administered

12 and 24

hours before

challenge)

16-fold

decrease in

SARS-CoV-2

lung titers.

[10]
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The following are detailed, proposed protocols for the administration of Bananin in common

animal models for viral studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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